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Compound of Interest

Compound Name: N-p-Tosylglycine

Cat. No.: B554631 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety and precision

in handling chemical compounds is paramount. This guide provides immediate and essential

safety protocols, operational procedures, and disposal plans for N-p-Tosylglycine, a

compound that requires careful handling due to its potential hazards.

Hazard Summary: N-p-Tosylglycine is classified as a hazardous substance that can cause

skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3] Adherence to

the following personal protective equipment (PPE) and handling protocols is critical to mitigate

risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling N-p-Tosylglycine.
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.[2]

To prevent inhalation of the

powdered compound, which

can cause respiratory tract

irritation.[1][3]

Eye Protection

Chemical safety goggles or a

face shield that meets ANSI

Z87.1 standards.

To protect eyes from dust

particles that can cause

serious eye irritation.[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact, which

can lead to irritation.[1][3]

Body Protection

A lab coat worn over full-length

clothing. An apron may be

necessary for larger quantities.

To protect skin and clothing

from contamination.

Foot Protection Closed-toe shoes. To protect feet from spills.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines a detailed, procedural guide for the safe handling of N-p-Tosylglycine in

a laboratory setting.

Preparation and Engineering Controls
Ventilation: All handling of N-p-Tosylglycine powder must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Work Area: Designate a specific area for handling N-p-Tosylglycine. Cover the work surface

with disposable bench paper to contain any spills.

Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

containers, etc.) and waste containers are within the fume hood.

Weighing and Transfer
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Don PPE: Put on all required PPE as detailed in the table above before entering the

designated handling area.

Aliquoting: Carefully open the N-p-Tosylglycine container inside the fume hood. Use a

clean, dedicated spatula to transfer the desired amount of powder to a weigh boat.

Minimize Dust: Handle the powder gently to avoid creating airborne dust. Avoid pouring the

powder directly from the main container.

Container Sealing: Immediately and securely close the main container after aliquotting the

desired amount.

Transfer to Reaction Vessel: Carefully transfer the weighed powder to the reaction vessel or

solvent.

Post-Handling
Decontamination: Wipe down the spatula, weigh boat (if reusable), and any other

contaminated surfaces with a damp cloth or paper towel within the fume hood. Dispose of

cleaning materials as hazardous waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and then eye and respiratory protection.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Proper disposal of N-p-Tosylglycine and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Solid Waste:

Collect all solid waste, including excess N-p-Tosylglycine, contaminated weigh boats,

gloves, bench paper, and cleaning materials, in a clearly labeled, sealed hazardous waste

container.
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The container should be labeled as "Hazardous Waste" and include the chemical name

"N-p-Tosylglycine".

Liquid Waste:

If N-p-Tosylglycine is dissolved in a solvent, the resulting solution must be disposed of as

hazardous liquid waste.

Collect liquid waste in a compatible, sealed, and clearly labeled hazardous waste

container. The label should include the chemical name and the solvent used.

Disposal Method:

All hazardous waste must be disposed of through a licensed professional waste disposal

service.[1]

One recommended method for final disposal is to dissolve or mix the material with a

combustible solvent and incinerate it in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Workflow for Safe Handling of N-p-Tosylglycine
The following diagram illustrates the logical flow of operations for safely handling N-p-
Tosylglycine, from initial preparation to final disposal.

Preparation Handling

Cleanup & Disposal
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Caption: Workflow for N-p-Tosylglycine Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b554631?utm_src=pdf-body
https://www.benchchem.com/product/b554631?utm_src=pdf-body
https://chemistry.unm.edu/safety/nanoparticle.pdf
https://chemistry.unm.edu/safety/nanoparticle.pdf
https://www.benchchem.com/product/b554631?utm_src=pdf-body
https://www.benchchem.com/product/b554631?utm_src=pdf-body
https://www.benchchem.com/product/b554631?utm_src=pdf-body
https://www.benchchem.com/product/b554631?utm_src=pdf-body-img
https://www.benchchem.com/product/b554631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b554631?utm_src=pdf-custom-synthesis
https://chemistry.unm.edu/safety/nanoparticle.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10857384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10857384/
https://www.ehs.washington.edu/system/files/resources/Nanomaterials_SOP.docx
https://www.benchchem.com/product/b554631#personal-protective-equipment-for-handling-n-p-tosylglycine
https://www.benchchem.com/product/b554631#personal-protective-equipment-for-handling-n-p-tosylglycine
https://www.benchchem.com/product/b554631#personal-protective-equipment-for-handling-n-p-tosylglycine
https://www.benchchem.com/product/b554631#personal-protective-equipment-for-handling-n-p-tosylglycine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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